Cas no 106576-59-4 (3-AZIDO-2,4-DIMETHYLPYRIDINE)

• Product Name: 3-AZIDO-2,4-DIMETHYLPYRIDINE
• CAS No: 106576-59-4
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD24453681
• CID: 3579930
• Update Time: 2026-04-21

3-AZIDO-2,4-DIMETHYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-azido-2,4-dimethyl-
• 3-AZIDO-2,4-DIMETHYLPYRIDINE

• MDL： MFCD24453681

Additional information on 3-AZIDO-2,4-DIMETHYLPYRIDINE

Professional Introduction to 3-AZIDO-2,4-DIMETHYLPYRIDINE (CAS No. 106576-59-4)

3-AZIDO-2,4-DIMETHYLPYRIDINE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, identified by the chemical abstracts service number CAS No. 106576-59-4, belongs to the pyridine derivatives family, which is well-known for its role in synthesizing various biologically active molecules. The presence of azido functional groups in its molecular structure makes it a valuable intermediate in the development of complex chemical entities.

The molecular formula of 3-AZIDO-2,4-DIMETHYLPYRIDINE is C₆H₆N₄O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The azido group (–N₃) is a highly reactive moiety that can participate in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery and synthesis. The dimethyl substitution at the 2 and 4 positions of the pyridine ring enhances the compound's stability and reactivity, making it an attractive candidate for further functionalization.

In recent years, researchers have been exploring the potential of 3-AZIDO-2,4-DIMETHYLPYRIDINE in the development of novel therapeutic agents. Its ability to undergo selective modifications allows for the creation of diverse molecular architectures, which can be tailored to target specific biological pathways. For instance, studies have demonstrated its utility in constructing inhibitors for enzymes involved in cancer metabolism. The compound's reactivity with nucleophiles enables the formation of covalent bonds with biomolecules, facilitating the development of probes for biochemical assays.

One of the most compelling applications of 3-AZIDO-2,4-DIMETHYLPYRIDINE is in the field of click chemistry, where it serves as a precursor for generating triazoles through cycloaddition reactions. Triazole derivatives are widely recognized for their pharmaceutical properties and have been incorporated into numerous drugs targeting various diseases. The ease with which 3-AZIDO-2,4-DIMETHYLPYRIDINE can be converted into these functionalized triazoles underscores its importance as a synthetic building block.

Advances in synthetic methodologies have further expanded the utility of this compound. Modern techniques such as transition-metal-catalyzed reactions have enabled more efficient and selective transformations, enhancing the scalability of processes involving 3-AZIDO-2,4-DIMETHYLPYRIDINE. These innovations have not only improved yields but also reduced byproduct formation, making the compound more appealing for industrial applications.

The pharmacological potential of derivatives derived from 3-AZIDO-2,4-DIMETHYLPYRIDINE has been extensively studied. Preclinical trials have shown promising results in using these derivatives as antiviral and anti-inflammatory agents. The structural flexibility offered by this compound allows chemists to design molecules with optimized pharmacokinetic profiles. Additionally, its role in developing targeted therapies underscores its significance in personalized medicine approaches.

From a regulatory perspective, 3-AZIDO-2,4-DIMETHYLPYRIDINE is subject to standard safety protocols due to its reactive nature. Proper handling and storage conditions are essential to ensure safe laboratory practices. Researchers must adhere to guidelines established by regulatory bodies to minimize risks associated with its use. Despite these precautions, the compound remains a cornerstone in synthetic chemistry due to its broad applicability.

The future prospects of 3-AZIDO-2,4-DIMETHYLPYRIDINE are bright, with ongoing research aiming to uncover new applications and improve existing synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation in this field. As our understanding of molecular interactions deepens, so too will our ability to harness the potential of this versatile compound.